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Compound of Interest

Compound Name: 1,3-Dimethylpyrazole

Cat. No.: B029720

An In-depth Technical Guide to 1,3-Dimethylpyrazole

Introduction

1,3-Dimethylpyrazole is a heterocyclic organic compound featuring a five-membered aromatic
ring with two adjacent nitrogen atoms, substituted with methyl groups at positions 1 and 3. Its
unique structure serves as a valuable scaffold and building block in various scientific fields.
This document provides a comprehensive overview of its chemical and physical properties,
synthesis, applications, and relevant experimental protocols, tailored for professionals in
research and drug development.

Chemical Identification and Properties

1,3-Dimethylpyrazole is chemically identified by its CAS number 694-48-4.[1][2][3] Itis a
compound useful in organic synthesis and is recognized for its stability and ease of handling in
complex chemical processes.[1][4]

Physicochemical Properties

The key physical and chemical properties of 1,3-Dimethylpyrazole are summarized in the
table below. It typically appears as a colorless to pale yellow liquid or oil.
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Property Value Reference
CAS Number 694-48-4
Molecular Formula C5H8N2
Molecular Weight 96.13 g/mol
Appearance C?Iorless to pale yellow liquid;
oil
Boiling Point 138°C (lit.)
Density 0.9561 g/cm3
Flash Point 38.6°C

Refractive Index

1.4700 to 1.4740

Vapor Pressure

7.74 mmHg at 25°C

Maximum Wavelength (Amax)

221 nm (in Ethanol)

Solubility

Soluble in water; Moderately
soluble in ethanol, acetone,
dimethylformamide; Sparingly
soluble in Chloroform.

Synthesis and Reactions

The synthesis of the pyrazole core is a well-established process in organic chemistry, typically

achieved through the condensation of a 1,3-dicarbonyl compound with hydrazine or its

derivatives. This general pathway allows for the creation of a wide variety of substituted

pyrazoles.
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General synthesis pathway for pyrazole derivatives.

A specific, scalable process for a related compound, 4-amino-1,3-dimethylpyrazole
hydrochloride, has been developed starting from methyl hydrazine and acetaldehyde
dimethylacetal, highlighting the industrial relevance of these synthesis routes.

Applications in Research and Development

1,3-Dimethylpyrazole and its derivatives are versatile compounds with significant applications
across multiple industries.

o Pharmaceutical Development: The pyrazole moiety is a recognized pharmacophore present
in a wide array of therapeutic agents, including anti-inflammatory, anticancer, antidepressant,
and anti-obesity drugs. 1,3-Dimethylpyrazole serves as a crucial building block in the
synthesis of pharmaceuticals, particularly those targeting neurological disorders. Derivatives
have demonstrated potent antimicrobial activity against resistant bacterial strains like MRSA
and fungi such as Aspergillus niger.

 Agricultural Chemistry: This compound is an effective intermediate in the production of
herbicides and fungicides, contributing to crop protection and improved yields. It also
functions as a plant growth regulator by inhibiting the biosynthesis of gibberellins, which
control cell elongation.

o Material Science: In polymer science, 1,3-Dimethylpyrazole is incorporated into polymer
formulations to enhance thermal stability and mechanical properties, leading to more durable
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materials.

Chemical Research: It is employed as a reagent in various organic reactions, often acting as
a nucleophile or a ligand to facilitate the formation of new chemical bonds.

Experimental Protocols

Detailed methodologies are critical for reproducible research. The following sections provide

protocols for synthesis and solution preparation.

Synthesis of 3,5-Dimethylpyrazole (lllustrative Protocol)

This protocol, adapted from a standard procedure for a closely related isomer, illustrates a

common method for pyrazole synthesis.

Preparation: Dissolve 65g (0.50 mole) of hydrazine sulfate in 400 mL of 10% sodium
hydroxide in a 1-liter round-bottomed flask equipped with a stirrer and thermometer.

Cooling: Immerse the flask in an ice bath until the temperature of the mixture reaches 15°C.

Reaction: Add 50g (0.50 mole) of acetylacetone dropwise with continuous stirring,
maintaining the temperature at approximately 15°C. The addition should take about 30
minutes.

Stirring: Continue to stir the mixture for 1 hour at 15°C after the addition is complete.

Workup: Dilute the contents with 200 mL of water to dissolve any precipitated salts. Transfer
the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with an initial 125 mL of ether, followed by four
subsequent extractions with 40 mL portions of ether.

Drying and Isolation: Combine the ether extracts, wash once with a saturated sodium
chloride solution, and dry over anhydrous potassium carbonate. Remove the ether by
distillation to yield the crystalline product.

Protocols for In Vivo Solution Preparation
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For biological testing, proper formulation is essential. The following are established methods for
dissolving 1,3-Dimethylpyrazole for in vivo experiments. It is recommended to prepare a clear
stock solution first and then add co-solvents sequentially. Working solutions should be freshly
prepared on the day of use.

Protocol 1: DMSO/PEG300/Tween-80/Saline

Prepare a stock solution in DMSO.

e For afinal 1 mL working solution, add 100 pL of the DMSO stock to 400 pL of PEG300 and
mix thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix again.
e Add 450 pL of saline to reach the final volume of 1 mL.

o The final solvent composition by volume is: 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline. The solubility is = 2.5 mg/mL (26.01 mM).

Protocol 2: DMSO/SBE-B-CD/Saline
e Prepare a stock solution in DMSO.

e For afinal 1 mL working solution, add 100 pL of the DMSO stock to 900 puL of a 20% SBE-3-
CD solution in saline and mix thoroughly.

e The final solvent composition by volume is: 10% DMSO and 90% (20% SBE-B-CD in Saline).
The solubility is = 2.5 mg/mL (26.01 mM).

Protocol 3: DMSO/Corn Ol
e Prepare a stock solution in DMSO.

e For a final 1 mL working solution, add 100 pL of the DMSO stock to 900 uL of corn oil and
mix thoroughly.

o The final solvent composition by volume is: 10% DMSO and 90% Corn Oil. The solubility is >
2.5 mg/mL (26.01 mM).
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Workflow for preparing an in vivo solution (Protocol 1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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